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Compound of Interest

Compound Name: Bis-PEG13-PFP ester

Cat. No.: B1464128

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized chemical reagents is paramount. This document provides immediate,
procedural guidance for the use of Bis-PEG13-PFP ester, a moisture-sensitive, amine-reactive
PEGylation reagent. Adherence to these protocols is critical for both personal safety and
experimental success.

Chemical and Physical Properties

Bis-PEG13-PFP ester is a valuable tool in bioconjugation, used to link molecules by reacting
with primary and secondary amines.[1][2] Its pentafluorophenyl (PFP) ester groups are less
susceptible to hydrolysis than more common N-hydroxysuccinimide (NHS) esters, offering
greater efficiency in aqueous solutions.[1][3]
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Property

Value

Source

CAS Number

1383567-59-6

[4]

Molecular Formula

C42H56F10017

Molecular Weight 1022.87 g/mol
Purity >98%

2-8°C Refrigerator or -20°C
Storage ) )

with desiccant

Room temperature in
Shipping continental US; may vary

elsewhere.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory hazards is necessary to determine the

appropriate level of personal protective equipment. The following table outlines the

recommended PPE for handling Bis-PEG13-PFP ester, based on standard laboratory safety

protocols for active esters and PEGylated compounds.
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PPE Category

Minimum
Requirement

Enhanced
Protection (for
splash or aerosol
risk)

Material
Recommendation

Eye and Face

Safety glasses with

Chemical splash

goggles or a face

] ] ) ) Polycarbonate
Protection side shields. shield worn over
safety glasses.
Double-gloving with
nitrile or wearing Polyethylene,

Hand Protection

Disposable nitrile

gloves.

chemical-resistant
gloves (e.g.,
neoprene) over nitrile

gloves.

Ethylene vinyl alcohol
(EVOH) for ester

resistance.

Body Protection

A standard laboratory

coat.

A chemical-resistant
apron or smock over

the lab coat.

Polyethylene or
polypropylene for

chemical resistance.

Respiratory Protection

Not generally required
when handled in a
well-ventilated area or

chemical fume hood.

A NIOSH-certified
respirator may be
necessary if there is a
risk of inhaling dust or

aerosols.

Organic
vapor/particulate

respirator.

Foot Protection

Closed-toe shoes.

Chemical-resistant
boots may be required

in case of large spills.

As per institutional

safety guidelines.

Operational Plans: Step-by-Step Guidance
Experimental Workflow: Handling and Conjugation

Bis-PEG13-PFP ester is moisture-sensitive and its PFP moiety can hydrolyze, rendering it

non-reactive. Therefore, it is crucial to handle the reagent with care, avoiding premature

exposure to moisture. The following workflow outlines the key steps for its use in a typical

bioconjugation reaction.
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Figure 1: Experimental Workflow for Bis-PEG13-PFP Ester
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Figure 2: Disposal Workflow for Bis-PEG13-PFP Ester Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1464128#personal-protective-equipment-for-
handling-bis-peg13-pfp-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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